molecular formula C4H2Br2ClNS B2574619 2-Chloro-5-(dibromomethyl)-1,3-thiazole CAS No. 2092310-61-5

2-Chloro-5-(dibromomethyl)-1,3-thiazole

Cat. No. B2574619
CAS RN: 2092310-61-5
M. Wt: 291.39
InChI Key: XLSOQIRLFPBJEV-UHFFFAOYSA-N
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Description

Chemical compounds such as “2-Chloro-5-(dibromomethyl)-1,3-thiazole” are typically used in the field of organic chemistry for various applications, including the synthesis of pharmaceuticals, agrochemicals, and dyes .


Synthesis Analysis

The synthesis of such compounds often involves halogenation, a chemical reaction that incorporates a halogen (like chlorine or bromine) into an organic compound . The exact method would depend on the starting materials and the specific conditions required for the reaction.


Molecular Structure Analysis

The molecular structure of a compound like “this compound” can be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry .


Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on its reactivity with other substances. It might undergo reactions typical for halogenated organic compounds and thiazoles .


Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined using various analytical techniques .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a pharmaceutical, its mechanism of action would be how it interacts with biological systems .

Safety and Hazards

The safety and hazards associated with a compound like “2-Chloro-5-(dibromomethyl)-1,3-thiazole” would depend on its toxicity, reactivity, and environmental impact .

Future Directions

The future directions in the study and application of “2-Chloro-5-(dibromomethyl)-1,3-thiazole” would depend on the needs of the industries that use such compounds. This could involve developing more efficient synthesis methods, finding new applications, or studying its environmental impact .

properties

IUPAC Name

2-chloro-5-(dibromomethyl)-1,3-thiazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2Br2ClNS/c5-3(6)2-1-8-4(7)9-2/h1,3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XLSOQIRLFPBJEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(SC(=N1)Cl)C(Br)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2Br2ClNS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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